Cas no 52172-24-4 (Trifluoperazine N-oxide)

• Product Name: Trifluoperazine N-oxide
• CAS No: 52172-24-4
• MF: C₂₁H₂₄F₃N₃OS
• MW: 423.494974136353
• CID: 4760499
• Update Time: 2025-04-23

Trifluoperazine N-oxide Chemical and Physical Properties

Names and Identifiers

• Trifluoperazine N1-Oxide
• 10-[3-(4-methyl-1-oxidopiperazin-1-ium-1-yl)propyl]-2-(trifluoromethyl)phenothiazine
• Trifluoperazine N-oxide

• Inchi： 1S/C21H24F3N3OS/c1-25-10-13-27(28,14-11-25)12-4-9-26-17-5-2-3-6-19(17)29-20-8-7-16(15-18(20)26)21(22,23)24/h2-3,5-8,15H,4,9-14H2,1H3
• InChI Key： JALZDSMNRMHFMO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCC[N+]1(CCN(C)CC1)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 556
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8

Additional information on Trifluoperazine N-oxide

Trifluoperazine N1-Oxide: A Comprehensive Overview

The compound Trifluoperazine N1-Oxide is a significant entity in the field of pharmaceutical chemistry, particularly within the realm of antipsychotic medications. As an oxo-adduct of Trifluoperazine, it represents a modified form that holds potential implications in both research and therapeutic applications. This article delves into the structure, properties, and current understanding of Trifluoperazine N1-Oxide, leveraging recent scientific advancements to provide a detailed and professional overview.

Trifluoperazine, a well-known phenothiazine derivative, has been extensively studied for its antipsychotic properties. The introduction of the N1-oxide group modifies its pharmacokinetic profile, which can influence both its efficacy and safety in clinical settings. Recent studies have focused on understanding how this structural modification impacts the drug's metabolism, bioavailability, and receptor interactions, thereby shedding light on its therapeutic potential.

One of the key areas of research involving Trifluoperazine N1-Oxide is its role in drug metabolism and pharmacokinetics. The N-oxide group can enhance the solubility of the compound, potentially improving its absorption characteristics. This modification may also influence the enzyme systems involved in its metabolism, such as cytochrome P450 enzymes, which could have implications for drug interactions and therapeutic outcomes.

Another critical aspect is the exploration of Trifluoperazine N1-Oxide in preclinical models. Researchers have investigated its effects on neurotransmitter systems, particularly focusing on dopamine and serotonin receptors. These studies aim to elucidate whether the N-oxide modification alters the drug's receptor binding affinity or selectivity, which are crucial factors in determining its therapeutic profile.

Furthermore, recent advancements in analytical techniques have enabled a deeper understanding of the structural and conformational properties of Trifluoperazine N1-Oxide. Techniques such as X-ray crystallography and NMR spectroscopy have provided valuable insights into how the N-oxide group affects the molecule's conformation and stability, which are essential for its pharmacological activity.

It is also important to consider the toxicological implications of Trifluoperazine N1-Oxide. While the parent compound has established safety profiles in clinical use, the introduction of the N-oxide group may necessitate additional evaluation to ensure that it does not introduce any unforeseen toxicity or adverse effects.

Looking ahead, the study of Trifluoperazine N1-Oxide is poised to contribute significantly to our understanding of drug modification strategies in psychiatry. By leveraging omics technologies and systems biology approaches, researchers can gain a more holistic view of how this compound interacts with biological systems, potentially paving the way for novel therapeutic interventions.

In conclusion, Trifluoperazine N1-Oxide represents an intriguing area of research within pharmaceutical chemistry. Its unique properties, derived from the N-oxide modification, offer valuable insights into drug design and pharmacotherapy. As scientific advancements continue to uncover new aspects of this compound, its role in both academic research and clinical applications is likely to expand, further solidifying its importance in the field.